1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6,10-dimethyl-N-naphthalen-1-yl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C23H18N4O2/c1-14-7-6-12-27-20(14)25-21-17(23(27)29)13-19(26(21)2)22(28)24-18-11-5-9-15-8-3-4-10-16(15)18/h3-13H,1-2H3,(H,24,28)
• InChI Key: BOPDCYCNZICAPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3C)C(=O)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H18N4O2
• Molecular Weight: 382.4 g/mol
• CAS No.: 900276-88-2

Description

1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C23H18N4O2 and its molecular weight is 382.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on naphthalene derivatives and pyrido pyrimidine compounds often focuses on their synthesis and structural characterization. For instance, Nagarajaiah and Begum (2015) synthesized compounds related to thiazolo[3,2-a]pyrimidine derivatives and characterized them using various spectroscopic techniques. Their work provides a foundation for understanding the chemical properties and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Nagarajaiah & Begum, 2015).

Material Science Applications

Naphthalene derivatives have been explored for their potential in creating advanced materials. For example, Yang et al. (2000) and Hsiao & Chu (1997) investigated poly(amide-imide)s and aromatic polyamides based on naphthalene and related structures for their thermal properties and solubility, highlighting their potential use in high-performance polymers and coatings (Yang et al., 2000); (Hsiao & Chu, 1997).

Biological and Pharmacological Research

While the specific biological applications of 1,9-dimethyl-N-(naphthalen-1-yl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide are not detailed, related compounds have been studied for their biological activity. For example, Abdel-Rahman et al. (2021) explored the anti-proliferative activity of pyrazolopyridine, furopyridine, and pyridine derivatives against various cancer cell lines, indicating the potential of naphthalene and pyrido pyrimidine derivatives in drug discovery and development (Abdel-Rahman et al., 2021).

Chemical Interactions and Properties

Studies on naphthalene and pyrido pyrimidine derivatives also delve into their chemical interactions and properties, such as hydrogen bonding, electron transfer, and luminescence. For instance, Sun et al. (2012) and Hao et al. (2020) investigated the synthesis, structure, and properties of metal–organic frameworks and coordination polymers containing naphthalene diimide derivatives, revealing insights into their luminescence and photochromic properties (Sun et al., 2012); (Hao et al., 2020).